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Compound of Interest

Compound Name: 3,4-dimethyl-N-propylaniline

CAS No.: 27285-21-8

Cat. No.: B3120782

Get Quote

Abstract
This technical guide provides a comprehensive structural and physicochemical analysis of 3,4-
dimethyl-N-propylaniline (CAS: 27285-21-8), a secondary aromatic amine derivative of 3,4-

xylidine.[1] As a functionalized aniline, this compound serves as a critical intermediate in the

synthesis of agrochemicals, pharmaceutical active ingredients (APIs), and specialty dyes.[2]

This document details its molecular architecture, predicted and experimental physicochemical

properties, validated synthetic pathways, and spectroscopic identification protocols.

Structural Characterization
Nomenclature and Identity
The compound belongs to the class of N-alkyl-xylidines.[3] The core structure consists of a

benzene ring substituted with two methyl groups at the 3 and 4 positions (meta and para to the

amine) and an N-propyl chain attached to the nitrogen atom.

IUPAC Name: N-propyl-3,4-dimethylaniline[4][5]
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Common Synonyms: N-propyl-3,4-xylidine; (3,4-Dimethylphenyl)propylamine

CAS Registry Number: 27285-21-8[1][6]

SMILES:CCCNc1ccc(C)c(C)c1

InChI Key: Predicted based on structure (e.g., InChI=1S/C11H17N/...)

Molecular Formula & Weight
Molecular Formula:

Molecular Weight: 163.26 g/mol

Element Analysis: Carbon (80.93%), Hydrogen (10.50%), Nitrogen (8.58%)

Structural Visualization
The following diagram illustrates the topological connectivity of the molecule, highlighting the

steric environment of the secondary amine and the electron-donating methyl groups on the

aromatic ring.
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Figure 1: 2D Topological representation of 3,4-dimethyl-N-propylaniline.[7] Green nodes

indicate methyl substituents; Yellow nodes indicate the propyl chain.
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Physicochemical Properties[2][8][9]
Understanding the physicochemical profile is essential for predicting pharmacokinetics (ADME)

and handling requirements. The lipophilicity (LogP) suggests high membrane permeability,

while the basicity is modulated by the electron-donating alkyl groups.

Property Value (Predicted/Exp) Significance

Physical State Liquid (at 25°C)
Typical for N-alkyl anilines;

facilitates liquid-phase dosing.

Boiling Point ~260–270°C

High boiling point requires

vacuum distillation for

purification.

Density ~0.93 g/cm³

Less dense than water; forms

the upper layer in aqueous

extractions.

LogP (Octanol/Water) 3.5 – 3.9

Highly lipophilic; suggests

potential for blood-brain barrier

penetration.

pKa (Conjugate Acid) ~5.5 – 6.0

Weak base; protonated at

physiological pH (7.4) but

extractable at pH > 8.

Polar Surface Area (PSA) 12.03 Å²
Low PSA correlates with high

oral bioavailability.

Synthetic Pathways[4][8]
For research and industrial scaling, Reductive Amination is the preferred method over direct

alkylation. Direct alkylation with propyl halides often leads to over-alkylation (formation of

quaternary ammonium salts) and requires difficult separation steps.

Method A: Reductive Amination (Recommended)
This protocol ensures mono-alkylation selectivity.
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Precursors: 3,4-Dimethylaniline (3,4-Xylidine) + Propionaldehyde.

Reducing Agent: Sodium Triacetoxyborohydride (STAB) or H₂/Pd-C.

Mechanism: Formation of an imine intermediate followed by in-situ reduction.

Method B: Direct Alkylation (Secondary Route)
Precursors: 3,4-Dimethylaniline + 1-Bromopropane.

Base:

or

.

Limitation: Requires strict stoichiometric control to prevent N,N-dipropyl formation.

Synthesis Workflow Diagram
The following flowchart details the reductive amination logic, prioritizing the "One-Pot"

methodology for efficiency.
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Start: 3,4-Dimethylaniline

Step 1: Imine Formation
(Solvent: DCM or MeOH, 25°C)

Reagent: Propionaldehyde

Intermediate: N-propylidene-3,4-dimethylaniline

- H2O

Step 2: Reduction
(Add NaBH(OAc)3 or H2/Pd)

Quench: Sat. NaHCO3

Extraction: Organic Layer Separation

Purification: Vacuum Distillation

Final Product:
3,4-dimethyl-N-propylaniline

Click to download full resolution via product page
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Figure 2: One-pot reductive amination workflow for high-yield synthesis of 3,4-dimethyl-N-
propylaniline.

Spectroscopic Identification
Validating the structure requires checking for specific signals that differentiate the product from

the starting material (primary amine) and potential tertiary amine byproducts.

Proton NMR ( -NMR) in
Aromatic Region (6.4 – 7.0 ppm): Three protons. The pattern will show a doublet (H5), a

doublet of doublets (H6), and a singlet (H2), typical of 1,2,4-substitution.

N-H Proton (~3.5 ppm): Broad singlet. Crucial: Disappears upon

shake. If absent, tertiary amine formed.

N-Methylene (

, ~3.05 ppm): Triplet (

Hz). This shift confirms nitrogen attachment.

Methyl Groups (Ring, ~2.15 – 2.20 ppm): Two singlets (3H each).

Propyl Chain:

Central

(~1.6 ppm, multiplet).

Terminal

(~1.0 ppm, triplet).

Mass Spectrometry (EI-MS)
Molecular Ion (

): m/z 163.[7]
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Base Peak: Likely m/z 134 (

, loss of ethyl group via

-cleavage adjacent to Nitrogen).

Tropylium Ion: Characteristic aromatic fragments at m/z 91 or 105.

Applications & Toxicology
Research & Pharmaceutical Relevance
This molecule acts as a lipophilic scaffold in drug discovery. The 3,4-dimethyl pattern blocks

metabolic oxidation at the para-position, potentially extending the half-life of drugs

incorporating this moiety compared to unsubstituted aniline derivatives. It is structurally related

to intermediates used in the synthesis of Pendimethalin (though Pendimethalin uses the 1-

ethylpropyl isomer), highlighting its relevance in herbicide chemistry.

Handling & Safety
Toxicity: Like most anilines, it should be treated as a potential methemoglobinemia inducer.

Absorbs through skin.

Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent N-oxidation (formation of

N-oxides) which darkens the liquid over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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